Cas no 3471-09-8 (trans-1,2-Diphenylcyclopropane)

• Product Name: trans-1,2-Diphenylcyclopropane
• CAS No: 3471-09-8
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 6797436
• PubChem ID: 6431944
• Update Time: 2025-05-22

trans-1,2-Diphenylcyclopropane Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1,2-diphenylcyclopropane
• DTXSID401305370
• ZSIYTDQNAOYUNE-GJZGRUSLSA-N
• 3471-09-8
• 1138-47-2
• trans-1,2-Diphenylcyclopropane
• E87458
• Benzene, 1,1'-(1,2-cyclopropanediyl)bis-, trans-

• Inchi： 1S/C15H14/c1-3-7-12(8-4-1)14-11-15(14)13-9-5-2-6-10-13/h1-10,14-15H,11H2/t14-,15-/m0/s1
• InChI Key： ZSIYTDQNAOYUNE-GJZGRUSLSA-N
• SMILES： [C@@H]1(C2C=CC=CC=2)C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 194.109550447g/mol
• Monoisotopic Mass: 194.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on trans-1,2-Diphenylcyclopropane

Trans-1,2-Diphenylcyclopropane: A Comprehensive Overview

Trans-1,2-Diphenylcyclopropane (CAS No. 3471-09-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as trans-diphenylcyclopropane, is a bicyclic structure consisting of two phenyl groups attached to a cyclopropane ring in a trans configuration. The unique geometry and electronic properties of this molecule make it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have shed light on the electronic structure of trans-1,2-diphenylcyclopropane. Researchers have employed density functional theory (DFT) to analyze its molecular orbitals and reactivity patterns. These studies reveal that the compound exhibits significant π-conjugation due to the interaction between the phenyl rings and the cyclopropane moiety. This conjugation not only influences its electronic properties but also plays a crucial role in its potential applications in optoelectronic devices.

The synthesis of trans-diphenylcyclopropane has been optimized through various methodologies. One prominent approach involves the [2+1] cycloaddition reaction between diphenylacetylene and ethylene under catalytic conditions. This method has been refined to achieve higher yields and better control over the stereochemistry of the product. The ability to synthesize this compound in high purity has facilitated its use in downstream applications, particularly in polymer chemistry.

In terms of applications, trans-1,2-diphenylcyclopropane has shown promise as a building block for advanced materials. Its rigid structure and aromaticity make it an ideal candidate for constructing two-dimensional covalent organic frameworks (COFs). Recent research demonstrates that these frameworks exhibit exceptional stability and conductivity, making them suitable for energy storage devices such as supercapacitors and batteries.

Moreover, the compound's unique photophysical properties have been explored for use in light-emitting diodes (LEDs). Studies indicate that trans-diphenylcyclopropane derivatives can emit light across a broad spectrum, including the visible range. This property is attributed to the molecule's ability to undergo intersystem crossing, enabling efficient energy transfer between excited states.

Another area of interest lies in the biological activity of trans-1,2-diphenylcyclopropane. Preliminary assays suggest that this compound may exhibit anti-inflammatory properties by modulating specific signaling pathways. While further studies are required to validate these findings, they highlight the potential for this compound to be developed into therapeutic agents.

The environmental impact of trans-diphenylcyclopropane has also been a topic of recent research. Scientists have investigated its biodegradability under various conditions and found that it exhibits moderate persistence in aqueous environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, trans-1,2-Diphenylcyclopropane (CAS No. 3471-09-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and electronic properties continue to drive innovative research, positioning it as a key player in the development of advanced materials and technologies.